4-Iodoanisole
4-Iodoanisole
(alpha-D-Mannosyl)7-beta-D-mannosyl-diacetylchitobiosyl-L-asparagine, isoform b (protein), also known as izoform, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof (alpha-D-Mannosyl)7-beta-D-mannosyl-diacetylchitobiosyl-L-asparagine, isoform b (protein) is considered to be a practically insoluble (in water) and relatively neutral molecule.
Brand Name:
Vulcanchem
CAS No.:
696-62-8
VCID:
VC0042571
InChI:
InChI=1S/C7H7IO/c1-9-7-4-2-6(8)3-5-7/h2-5H,1H3
SMILES:
COC1=CC=C(C=C1)I
Molecular Formula:
C7H7IO
Molecular Weight:
234.03 g/mol
4-Iodoanisole
CAS No.: 696-62-8
Reference Standards
VCID: VC0042571
Molecular Formula: C7H7IO
Molecular Weight: 234.03 g/mol
CAS No. | 696-62-8 |
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Product Name | 4-Iodoanisole |
Molecular Formula | C7H7IO |
Molecular Weight | 234.03 g/mol |
IUPAC Name | 1-iodo-4-methoxybenzene |
Standard InChI | InChI=1S/C7H7IO/c1-9-7-4-2-6(8)3-5-7/h2-5H,1H3 |
Standard InChIKey | SYSZENVIJHPFNL-UHFFFAOYSA-N |
SMILES | COC1=CC=C(C=C1)I |
Canonical SMILES | COC1=CC=C(C=C1)I |
Boiling Point | 238.0 °C |
Melting Point | 53.0 °C |
Description | (alpha-D-Mannosyl)7-beta-D-mannosyl-diacetylchitobiosyl-L-asparagine, isoform b (protein), also known as izoform, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof (alpha-D-Mannosyl)7-beta-D-mannosyl-diacetylchitobiosyl-L-asparagine, isoform b (protein) is considered to be a practically insoluble (in water) and relatively neutral molecule. |
Synonyms | 1-iodo-4-methoxybenzene; p-Iodoanisole; 1-Iodo-4-methoxybenzene; 1-Methoxy-4-iodobenzene; 4-Iodomethoxybenzene; 4-Iodophenyl Methyl Ether; 4-Methoxy-1-iodobenzene; 4-Methoxyiodobenzene; 4-Methoxyphenyl Iodide; NSC 60727; p-Iodoanisole; p-Iodomethoxyb |
PubChem Compound | 69676 |
Last Modified | Nov 11 2021 |
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